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Compound of Interest

Compound Name: Methyl 3-hydroxynonanoate

Cat. No.: B164404

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 3-hydroxynonanoate,
including its chemical identity, physicochemical properties, and proposed methodologies for its
synthesis and analysis. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identity and Structure

IUPAC Name: methyl 3-hydroxynonanoate[1]

Synonyms: 3-Hydroxynonanoic acid methyl ester, Methyl 3-hydroxy-nonanoate[1]
CAS Number: 83968-06-3[2][3]

The fundamental structure of methyl 3-hydroxynonanoate consists of a nine-carbon chain
(nonanoic acid) with a hydroxyl group at the third carbon and a methyl ester at the carboxyl

group.
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Chemical Structure of Methyl 3-hydroxynonanoate
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Caption: Chemical structure of methyl 3-hydroxynonanoate.
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Physicochemical Properties

Quantitative data for methyl 3-hydroxynonanoate is not extensively available in the public
domain. The following table summarizes the available data for the target compound and
includes data for homologous compounds for reference and comparison.

Methyl 3- Methyl 9-
Methyl 3-
Property hydroxyhexanoate Hydroxynonanoate
hydroxynonanoate
(Homolog) (Isomer)
Molecular Formula C10H2003[2] C7H1403 C10H2003
Molecular Weight 188.26 g/mol [2] 146.18 g/mol 188.27 g/mol
Physical State Liquid - Liquid
Purity >98%]2] >98% 95% (GC)
Boiling Point Not available - 272 °C
Density Not available - 0.97 g/mL at 25 °C
Refractive Index Not available - Not available

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of methyl 3-hydroxynonanoate
are not readily available. However, based on established methods for similar 3-hydroxy fatty
acid methyl esters, the following generalized protocols can be adapted.

Synthesis of Methyl 3-hydroxynonanoate

A plausible synthetic route for methyl 3-hydroxynonanoate involves the esterification of 3-
hydroxynonanoic acid. The precursor, 3-hydroxynonanoic acid, can be synthesized from
nonanoic acid.

Materials:

¢ Nonanoic acid
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e Methanol (anhydrous)

e Strong acid catalyst (e.g., concentrated sulfuric acid or boron trifluoride-methanol complex)
e Sodium bicarbonate solution (saturated)

» Brine solution (saturated)

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents (e.g., diethyl ether, hexane)

Procedure:

« Esterification:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
3-hydroxynonanoic acid in an excess of anhydrous methanol.

o Carefully add a catalytic amount of concentrated sulfuric acid or BF3-methanol complex to
the solution.

o Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up:
o After completion, cool the reaction mixture to room temperature.
o Carefully neutralize the excess acid with a saturated sodium bicarbonate solution.
o Extract the aqueous layer with an organic solvent such as diethyl ether or hexane.

o Combine the organic extracts and wash sequentially with saturated sodium bicarbonate
solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude methyl 3-
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hydroxynonanoate.

o Purification:

o The crude product can be purified by vacuum distillation or column chromatography on
silica gel to yield pure methyl 3-hydroxynonanoate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard and effective technique for the analysis of fatty acid methyl esters.
Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS)

e Capillary column suitable for fatty acid methyl ester analysis (e.g., a polar cyano-column or a
DB-Wax column)

Procedure:
e Sample Preparation:

o Prepare a dilute solution of the purified methyl 3-hydroxynonanoate in a volatile organic
solvent (e.g., hexane or dichloromethane).

e GC-MS Analysis:
o Inject a small volume (e.g., 1 pL) of the sample solution into the GC inlet.

o The separation of the analyte is achieved on the capillary column using a suitable
temperature program. A typical program might start at a lower temperature (e.g., 70°C),
hold for a few minutes, and then ramp up to a higher temperature (e.g., 240°C) to ensure
the elution of the compound.

o The eluting compound is then introduced into the mass spectrometer for ionization and
detection. Electron impact (EI) ionization is commonly used.
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o Data Analysis:

o The identity of methyl 3-hydroxynonanoate can be confirmed by its retention time and
the fragmentation pattern in the mass spectrum. The mass spectrum is expected to show
a molecular ion peak and characteristic fragment ions corresponding to the structure of the
molecule.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
biological activity of methyl 3-hydroxynonanoate or its involvement in any signaling
pathways. Research on related medium-chain fatty acids and their esters suggests potential
roles in various biological processes, but direct evidence for methyl 3-hydroxynonanoate is
lacking. Further investigation is required to elucidate its potential biological functions.

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a logical workflow for the synthesis and subsequent analysis
of methyl 3-hydroxynonanoate.
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Workflow for Synthesis and Analysis
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Caption: A logical workflow for the synthesis and analysis of methyl 3-hydroxynonanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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